Cas no 57821-19-9 (ethyl 1,3-dimethyl-2,4,7-trioxo-1H,2H,3H,4H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate)

Ethyl 1,3-dimethyl-2,4,7-trioxo-1H,2H,3H,4H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate is a heterocyclic compound featuring a pyrido[2,3-d]pyrimidine core with multiple carbonyl functionalities. Its structure is characterized by ethyl ester and dimethyl substitutions, which enhance its reactivity and potential as an intermediate in organic synthesis. The compound's polycyclic framework and electron-deficient nature make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. Its well-defined stereochemistry and functional group diversity allow for selective modifications, facilitating its use in the synthesis of complex pharmacophores. The product is typically employed in research settings for exploring novel heterocyclic derivatives.
ethyl 1,3-dimethyl-2,4,7-trioxo-1H,2H,3H,4H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate structure
57821-19-9 structure
Product Name:ethyl 1,3-dimethyl-2,4,7-trioxo-1H,2H,3H,4H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate
CAS No:57821-19-9
MF:C12H13N3O5
MW:279.248722791672
CID:5733267
PubChem ID:12267913
Update Time:2025-10-31

ethyl 1,3-dimethyl-2,4,7-trioxo-1H,2H,3H,4H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 1,3-dimethyl-2,4,7-trioxo-1,2,3,4,7,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate
    • Pyrido[2,3-d]pyrimidine-6-carboxylic acid, 1,2,3,4,7,8-hexahydro-1,3-dimethyl-2,4,7-trioxo-, ethyl ester
    • ethyl 1,3-dimethyl-2,4,7-trioxo-8H-pyrido[2,3-d]pyrimidine-6-carboxylate
    • F2147-0525
    • AKOS005207886
    • ethyl 1,3-dimethyl-2,4,7-trioxo-1H,2H,3H,4H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate
    • 57821-19-9
    • EN300-236923
    • Inchi: 1S/C12H13N3O5/c1-4-20-11(18)7-5-6-8(13-9(7)16)14(2)12(19)15(3)10(6)17/h5H,4H2,1-3H3,(H,13,16)
    • InChI Key: ZMLHVHPGOLIAEF-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C)C(=O)C2C=C(C(OCC)=O)C(=O)NC=2N1C

Computed Properties

  • Exact Mass: 279.08552052g/mol
  • Monoisotopic Mass: 279.08552052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 590
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 96Ų

ethyl 1,3-dimethyl-2,4,7-trioxo-1H,2H,3H,4H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E286921-100mg
ethyl 1,3-dimethyl-2,4,7-trioxo-1,2,3,4,7,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate
57821-19-9
100mg
$ 115.00 2022-06-05
TRC
E286921-500mg
ethyl 1,3-dimethyl-2,4,7-trioxo-1,2,3,4,7,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate
57821-19-9
500mg
$ 435.00 2022-06-05
TRC
E286921-1g
ethyl 1,3-dimethyl-2,4,7-trioxo-1,2,3,4,7,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate
57821-19-9
1g
$ 660.00 2022-06-05
Enamine
EN300-236923-0.05g
ethyl 1,3-dimethyl-2,4,7-trioxo-1H,2H,3H,4H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate
57821-19-9 95%
0.05g
$612.0 2024-06-19
Enamine
EN300-236923-0.1g
ethyl 1,3-dimethyl-2,4,7-trioxo-1H,2H,3H,4H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate
57821-19-9 95%
0.1g
$640.0 2024-06-19
Enamine
EN300-236923-0.25g
ethyl 1,3-dimethyl-2,4,7-trioxo-1H,2H,3H,4H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate
57821-19-9 95%
0.25g
$670.0 2024-06-19
Enamine
EN300-236923-0.5g
ethyl 1,3-dimethyl-2,4,7-trioxo-1H,2H,3H,4H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate
57821-19-9 95%
0.5g
$699.0 2024-06-19
Enamine
EN300-236923-1.0g
ethyl 1,3-dimethyl-2,4,7-trioxo-1H,2H,3H,4H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate
57821-19-9 95%
1.0g
$728.0 2024-06-19
Enamine
EN300-236923-2.5g
ethyl 1,3-dimethyl-2,4,7-trioxo-1H,2H,3H,4H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate
57821-19-9 95%
2.5g
$1428.0 2024-06-19
Enamine
EN300-236923-5.0g
ethyl 1,3-dimethyl-2,4,7-trioxo-1H,2H,3H,4H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate
57821-19-9 95%
5.0g
$2110.0 2024-06-19

Additional information on ethyl 1,3-dimethyl-2,4,7-trioxo-1H,2H,3H,4H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate

Ethyl 1,3-Dimethyl-2,4,7-Trioxo-1H,2H,3H,4H,7H,8H-Pyrido[2,3-D]Pyrimidine-6-Carboxylate: A Comprehensive Overview

Ethyl 1,3-dimethyl-2,4,7-trioxo-1H,2H,3H,4H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate (CAS No. 57821-19-9) is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of pyridopyrimidines and is characterized by its unique chemical properties and potential for use in various fields such as pharmaceuticals and materials science. Recent advancements in synthetic chemistry have enabled researchers to explore its structure and functionality in greater depth.

The pyrido[2,3-d]pyrimidine core of this compound is a fused bicyclic system that combines the structural features of pyridine and pyrimidine. This fused ring system is known for its aromaticity and stability under various chemical conditions. The presence of dimethyl groups at positions 1 and 3 introduces steric effects that can influence the compound's reactivity and solubility. Additionally, the trioxo substituents at positions 2 and 4 contribute to the molecule's electronic properties and potential for hydrogen bonding.

Recent studies have highlighted the importance of ethyl 1,3-dimethyl-2,4,7-trioxo-1H,2H,3H,4H,7H-pyrido[2',3'-d]pyrimidine-6-carboxylate in drug discovery. Its ability to act as a scaffold for bioactive molecules has been extensively investigated. For instance, researchers have explored its role as a potential anti-inflammatory agent by modifying its substituents to enhance selectivity and potency. Furthermore, its application in cancer therapy has been studied due to its ability to inhibit specific enzymes involved in tumor progression.

The synthesis of this compound involves a multi-step process that typically includes cyclization reactions and functional group transformations. The use of transition metal catalysts has significantly improved the efficiency of these reactions. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the pyrido[2',3'-d]pyrimidine framework with high precision. This approach not only enhances the yield but also ensures the formation of the desired stereochemistry.

One of the most promising applications of ethyl 1',3'-dimethyl-2',4',7'-trioxo-pyrido[2',3'-d']pyrimidine carboxylate is in the field of materials science. Its rigid structure and ability to form stable crystalline phases make it an ideal candidate for use in organic electronics. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) due to its excellent electron transport properties.

In terms of environmental impact assessment (EIA), this compound has shown minimal toxicity under standard laboratory conditions. However further studies are required to evaluate its long-term effects on aquatic ecosystems. Regulatory agencies have classified it as a non-hazardous substance under normal handling conditions provided appropriate safety measures are implemented.

Looking ahead future research directions for ethyl 1',3'-dimethyl-2',4',7'-trioxo-pyrido[2',3'-d']pyrimidine carboxylate will likely focus on expanding its application scope while ensuring sustainability throughout its lifecycle from synthesis to disposal. Collaborative efforts between academic institutions industry partners and regulatory bodies will be essential in achieving these goals.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent